Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C13H17F3N2O B8684508 2-(2-(Pyrrolidin-1-yl)ethoxy)-5-(trifluoromethyl)benzenamine

2-(2-(Pyrrolidin-1-yl)ethoxy)-5-(trifluoromethyl)benzenamine

Cat. No. B8684508
M. Wt: 274.28 g/mol
InChI Key: SUMXNZZEKPTNNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08476434B2

Procedure details

To a solution of 1-[2-(2-Nitro-4-trifluoromethyl-phenoxy)-ethyl]-pyrrolidine (1.70 g, 5.59 mmol) in dry MeOH (56 mL) was added Pd/C (10%, 350 mg). H2 gas was bubbled through the solution, which was then stirred vigorously under an atmosphere of H2. After completion of the reaction by LCMS, the mixture was filtered through celite and concentrated to afford the desired product as a yellow/orange oil. MS (M+H)+=275; Calc'd 274.29 for C13H17F3N2O.
Name
1-[2-(2-Nitro-4-trifluoromethyl-phenoxy)-ethyl]-pyrrolidine
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
56 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
350 mg
Type
catalyst
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:17]=[C:16]([C:18]([F:21])([F:20])[F:19])[CH:15]=[CH:14][C:5]=1[O:6][CH2:7][CH2:8][N:9]1[CH2:13][CH2:12][CH2:11][CH2:10]1)([O-])=O>CO.[Pd]>[N:9]1([CH2:8][CH2:7][O:6][C:5]2[CH:14]=[CH:15][C:16]([C:18]([F:20])([F:21])[F:19])=[CH:17][C:4]=2[NH2:1])[CH2:13][CH2:12][CH2:11][CH2:10]1

Inputs

Step One
Name
1-[2-(2-Nitro-4-trifluoromethyl-phenoxy)-ethyl]-pyrrolidine
Quantity
1.7 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(OCCN2CCCC2)C=CC(=C1)C(F)(F)F
Name
MeOH
Quantity
56 mL
Type
solvent
Smiles
CO
Name
Pd/C
Quantity
350 mg
Type
catalyst
Smiles
[Pd]

Conditions

Stirring
Type
CUSTOM
Details
was then stirred vigorously under an atmosphere of H2
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
H2 gas was bubbled through the solution, which
CUSTOM
Type
CUSTOM
Details
After completion of the reaction by LCMS
FILTRATION
Type
FILTRATION
Details
the mixture was filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
desired product
Type
product
Smiles
N1(CCCC1)CCOC1=C(C=C(C=C1)C(F)(F)F)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.